Cas no 2229586-43-8 (3-(2-bromo-3-fluorophenyl)azetidin-3-ol)

• Product Name: 3-(2-bromo-3-fluorophenyl)azetidin-3-ol
• CAS No: 2229586-43-8
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 6259565
• PubChem ID: 165694431
• Update Time: 2025-05-20

3-(2-bromo-3-fluorophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-fluorophenyl)azetidin-3-ol
• EN300-1904179
• 2229586-43-8

• Inchi： 1S/C9H9BrFNO/c10-8-6(2-1-3-7(8)11)9(13)4-12-5-9/h1-3,12-13H,4-5H2
• InChI Key： PRBJJJGOKCJEEW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(CNC1)O)F

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-bromo-3-fluorophenyl)azetidin-3-ol

3-(2-Bromo-3-Fluorophenyl)Azetidin-3-Ol: A Comprehensive Overview

3-(2-Bromo-3-Fluorophenyl)Azetidin-3-Ol, also known by its CAS number 2229586-43-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is a derivative of azetidinol, a four-membered ring lactam, which has been extensively studied for its potential applications in drug discovery and chemical synthesis. The compound's structure incorporates a bromine atom at the 2-position and a fluorine atom at the 3-position of the phenyl ring, making it a unique member of the azetidinol family.

The synthesis of 3-(2-Bromo-3-Fluorophenyl)Azetidin-3-Ol involves advanced methodologies in organic synthesis, including nucleophilic substitution and cyclization reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which are critical for its application in pharmaceutical research. The compound's structure allows for various functional group transformations, making it a versatile building block in medicinal chemistry.

In terms of biological activity, azetidinol derivatives have shown promise as potential inhibitors of enzymes involved in metabolic pathways. For instance, research has indicated that 3-(2-Bromo-3-Fluorophenyl)Azetidin-3-Ol may exhibit inhibitory effects on certain kinases, which are key targets in cancer therapy. These findings underscore the importance of further exploring the compound's pharmacological profile to evaluate its therapeutic potential.

The incorporation of halogens, such as bromine and fluorine, into the phenyl ring significantly influences the compound's physicochemical properties. Bromine contributes to increased molecular weight and lipophilicity, while fluorine enhances electronic effects and improves bioavailability. These characteristics make 3-(2-Bromo-3-Fluorophenyl)Azetidin-3-Ol an attractive candidate for drug design, particularly in the development of orally active agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of azetidinol derivatives to various protein targets. Molecular docking studies have revealed that 3-(2-Bromo-3-Fluorophenyl)Azetidin-3-Ol exhibits favorable interactions with specific receptor sites, suggesting its potential as a lead compound in drug discovery programs. These computational insights have guided experimental studies aimed at validating the compound's biological activity.

In conclusion, 3-(2-Bromo-3-Fluorophenyl)Azetidin-3-Ol, with its unique structural features and promising biological properties, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Ongoing research continues to unravel its full potential, paving the way for innovative solutions in medicine and beyond.